![molecular formula C8H8N2O2S B1422280 6-ethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione CAS No. 502649-08-3](/img/structure/B1422280.png)
6-ethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione
Overview
Description
“6-ethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione” is a chemical compound with the molecular formula C8H8N2O2S and a molecular weight of 196.23 . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8N2O2S/c1-2-4-3-5-6 (11)9-8 (12)10-7 (5)13-4/h3H,2H2,1H3, (H2,9,10,11,12) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . More specific physical and chemical properties are not provided in the available resources.Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Derivatives : Research by Hirota et al. (1990) explored the synthesis of several 6-substituted thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives, including 6-ethoxycarbonyl derivatives. This study is significant for understanding the chemical properties and potential modifications of the compound.
Biological Activities and Applications
- GnRH Receptor Antagonists : A study by Guo et al. (2003) found that thieno[2,3-d]pyrimidine-2,4-diones act as potent human GnRH receptor antagonists, suggesting their potential use in treating reproductive diseases. This highlights a significant biomedical application of the compound.
- Antibacterial Properties : More et al. (2013) synthesized various substituted thieno[2,3-d]pyrimidines and evaluated their antibacterial properties. This research suggests potential pharmaceutical applications of such derivatives in combating bacterial infections.
Additional Applications
- Polynuclear Heterocycles : El-Gazzar et al. (2006) prepared a compound fused with a thiazolo ring from thieno[2,3-d]pyrimidine, indicating its potential in synthesizing biologically active compounds due to its inhibitory activities against adenosine kinase and other biological targets.
- Herbicidal Activities : Research by Huazheng (2013) synthesized 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds and tested their herbicidal activities, indicating possible agricultural applications.
- Antiviral Evaluation : A study by El-Etrawy and Abdel-Rahman (2010) synthesized derivatives of 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione and tested their antiviral activities against Hepatitis A and Herpes simplex viruses, suggesting its potential in antiviral drug development.
Mechanism of Action
Target of Action
Thieno[3,2-d]pyrimidines, a closely related class of compounds, have been reported to exhibit diverse biological activities , suggesting that they may interact with multiple targets.
Mode of Action
It is known that the presence of a pyrano[2,3-d]pyrimidine 2,4 dione scaffold is important for interactions with the amino acids present in the active site of enzymes . The addition of a fused heterocycle can result in extra interactions with the enzyme and greatly enhance the activity .
Result of Action
Compounds with similar structures have been reported to exhibit diverse biological activities , suggesting that this compound may also have multiple effects at the molecular and cellular levels.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
6-ethyl-1H-thieno[2,3-d]pyrimidine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S/c1-2-4-3-5-6(11)9-8(12)10-7(5)13-4/h3H,2H2,1H3,(H2,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POPVVTFLBAWPMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(S1)NC(=O)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.